Cas no 5461-92-7 (2-methyl-5-(propan-2-yl)cyclohexanamine)
5461-92-7 structure
Product Name:2-methyl-5-(propan-2-yl)cyclohexanamine
CAS No:5461-92-7
MF:C10H22ClN
MW:191.74138212204
CID:942215
PubChem ID:54603691
Update Time:2025-04-19
2-methyl-5-(propan-2-yl)cyclohexanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-5-(propan-2-yl)cyclohexanamine
- 2-methyl-5-propan-2-ylcyclohexan-1-amine,hydrochloride
- NSC25098
- NSC-25098
- DTXSID50713719
- 2-Methyl-5-(propan-2-yl)cyclohexan-1-amine--hydrogen chloride (1/1)
- NSC 25098
- 5461-92-7
-
- Inchi: 1S/C10H21N.ClH/c1-7(2)9-5-4-8(3)10(11)6-9;/h7-10H,4-6,11H2,1-3H3;1H
- InChI Key: ZGWRVTAGKQPDFC-UHFFFAOYSA-N
- SMILES: Cl.NC1CC(C(C)C)CCC1C
Computed Properties
- Exact Mass: 191.14400
- Monoisotopic Mass: 191.144
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26A^2
Experimental Properties
- Density: 0.834
- Boiling Point: 195.9°C at 760 mmHg
- Flash Point: 49.1°C
- Refractive Index: 1.447
- PSA: 26.02000
- LogP: 3.90820
2-methyl-5-(propan-2-yl)cyclohexanamine Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
5461-92-7 (2-methyl-5-(propan-2-yl)cyclohexanamine) Related Products
- 5913-13-3((R)-(-)-1-Cyclohexylethylamine)
- 17430-98-7((1S)-1-cyclohexylethanamine)
- 13338-82-4(4-(aminomethyl)cyclohexan-1-amine)
- 1761-71-3(4,4'-Methylenebis(cyclohexylamine))
- 97087-59-7(3-(Aminomethyl)cyclohexylamine)
- 6321-23-9(4-methylcyclohexan-1-amine)
- 13074-39-0(Adamantan-2-amine)
- 13392-28-4(1-(1-adamantyl)ethanamine)
- 2523-55-9(trans-4-Methylcyclohexanamine)
- 7003-32-9(2-methylcyclohexanamine)
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